6-methoxy-N-[1-(oxolan-2-yl)ethyl]pyrimidin-4-amine

• IUPAC Name: 6-methoxy-N-[1-(oxolan-2-yl)ethyl]pyrimidin-4-amine
• InChI: InChI=1S/C11H17N3O2/c1-8(9-4-3-5-16-9)14-10-6-11(15-2)13-7-12-10/h6-9H,3-5H2,1-2H3,(H,12,13,14)
• InChI Key: HBRXRLAAIMLAAT-UHFFFAOYSA-N
• Canonical SMILES: CC(C1CCCO1)NC2=CC(=NC=N2)OC
• Molecular Formula: C11H17N3O2
• Molecular Weight: 223.27 g/mol

Description

6-methoxy-N-[1-(oxolan-2-yl)ethyl]pyrimidin-4-amine is a synthetic compound that has gained attention in the scientific community due to its potential applications in various research fields. This compound is a pyrimidine derivative that possesses unique properties, making it a valuable tool for scientific research.

Mechanism of Action

The mechanism of action of 6-methoxy-N-[1-(oxolan-2-yl)ethyl]pyrimidin-4-amine is not fully understood. However, it has been suggested that this compound may interact with enzymes or receptors involved in various biological processes. Further studies are needed to elucidate the exact mechanism of action of this compound.
Biochemical and Physiological Effects:
6-methoxy-N-[1-(oxolan-2-yl)ethyl]pyrimidin-4-amine has been shown to exhibit various biochemical and physiological effects. For example, it has been reported to inhibit the growth of cancer cells and reduce inflammation. Additionally, this compound has been shown to modulate the activity of certain enzymes and receptors, which can have implications in various biological processes.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 6-methoxy-N-[1-(oxolan-2-yl)ethyl]pyrimidin-4-amine in lab experiments is its unique properties, which make it a valuable tool for studying pyrimidine derivatives and their interactions with biological targets. Additionally, this compound is relatively easy to synthesize and purify, making it accessible to researchers. However, one limitation of using this compound is the lack of information regarding its toxicity and potential side effects. Further studies are needed to determine the safety of this compound for use in lab experiments.

Future Directions

There are several future directions for research involving 6-methoxy-N-[1-(oxolan-2-yl)ethyl]pyrimidin-4-amine. One area of interest is the development of new drugs based on this compound. Additionally, further studies are needed to elucidate the exact mechanism of action of this compound and its potential applications in various research fields. Finally, studies are needed to determine the safety and toxicity of this compound, which can have implications for its use in lab experiments and potential drug development.

Synthesis Methods

The synthesis of 6-methoxy-N-[1-(oxolan-2-yl)ethyl]pyrimidin-4-amine involves the reaction of 4-chloro-6-methoxypyrimidine with 2-oxolane-ethylamine in the presence of a base. This reaction results in the formation of the desired product, which can be purified using various methods such as column chromatography or recrystallization.

Scientific Research Applications

6-methoxy-N-[1-(oxolan-2-yl)ethyl]pyrimidin-4-amine has shown potential applications in various research fields, including medicinal chemistry, pharmacology, and biochemistry. This compound can be used as a tool to study the structure-activity relationship of pyrimidine derivatives and their interactions with biological targets. Additionally, it can be used to develop new drugs with improved pharmacological properties.